Cas no 2229145-36-0 (3-bromo-2-(2-hydroxypropyl)phenol)

3-Bromo-2-(2-hydroxypropyl)phenol is a brominated phenolic compound featuring a hydroxylpropyl substituent, which enhances its solubility and reactivity in organic synthesis. The presence of both bromine and hydroxyl groups makes it a versatile intermediate for pharmaceutical and agrochemical applications, particularly in the synthesis of active ingredients and fine chemicals. Its structural properties allow for selective functionalization, enabling the development of complex molecular architectures. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its balanced reactivity profile makes it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations where precise control over molecular modifications is required.
3-bromo-2-(2-hydroxypropyl)phenol structure
2229145-36-0 structure
Product Name:3-bromo-2-(2-hydroxypropyl)phenol
CAS No:2229145-36-0
MF:C9H11BrO2
MW:231.086442232132
CID:5939175
PubChem ID:165721649
Update Time:2025-06-07

3-bromo-2-(2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-(2-hydroxypropyl)phenol
    • 2229145-36-0
    • EN300-1916672
    • Inchi: 1S/C9H11BrO2/c1-6(11)5-7-8(10)3-2-4-9(7)12/h2-4,6,11-12H,5H2,1H3
    • InChI Key: YANAPBFGSLSVDV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1CC(C)O)O

Computed Properties

  • Exact Mass: 229.99424g/mol
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

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Additional information on 3-bromo-2-(2-hydroxypropyl)phenol

Introduction to 3-Bromo-2-(2-Hydroxypropyl)phenol (CAS No. 2229145-36-0)

3-Bromo-2-(2-hydroxypropyl)phenol (CAS No. 2229145-36-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique brominated and hydroxylated phenolic structure, holds potential applications in various therapeutic areas, particularly in the development of new drugs for neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of 3-bromo-2-(2-hydroxypropyl)phenol.

Chemical Structure and Properties

The molecular formula of 3-bromo-2-(2-hydroxypropyl)phenol is C9H11BrO2, with a molecular weight of approximately 219.08 g/mol. The compound features a phenolic ring substituted with a bromine atom at the 3-position and a 2-hydroxypropyl group at the 2-position. The presence of the bromine atom imparts significant halogen bonding capabilities, while the hydroxyl group enhances the compound's solubility and reactivity. These structural features contribute to the compound's unique chemical properties, making it an interesting candidate for various chemical and biological studies.

Synthesis Methods

The synthesis of 3-bromo-2-(2-hydroxypropyl)phenol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the bromination of 2-(2-hydroxypropyl)phenol using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as acetic acid or dichloromethane. Another method involves the nucleophilic substitution of a suitable precursor, such as 3-bromophenol, with an allyl alcohol derivative under basic conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, utilizing microwave-assisted reactions and catalysts to improve yield and reduce by-products.

Biological Activities

3-Bromo-2-(2-hydroxypropyl)phenol has been extensively studied for its biological activities, particularly its potential as an antioxidant and anti-inflammatory agent. Research has shown that the compound exhibits strong antioxidant properties, effectively scavenging free radicals and protecting cells from oxidative stress. This activity is attributed to the presence of the phenolic hydroxyl group, which can donate hydrogen atoms to neutralize reactive oxygen species (ROS). Additionally, studies have demonstrated that 3-bromo-2-(2-hydroxypropyl)phenol possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its antioxidant and anti-inflammatory properties, 3-bromo-2-(2-hydroxypropyl)phenol has shown promise in neuroprotective applications. Preclinical studies have indicated that the compound can protect neurons from damage caused by oxidative stress and neurotoxic agents, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

Potential Therapeutic Applications

The unique combination of antioxidant, anti-inflammatory, and neuroprotective properties makes 3-bromo-2-(2-hydroxypropyl)phenol a promising candidate for various therapeutic applications. In cancer research, the compound has been investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Studies have shown that 3-bromo-2-(2-hydroxypropyl)phenol can selectively target cancer cells by disrupting their mitochondrial function and inducing cell cycle arrest.

In cardiovascular disease research, 3-bromo-2-(2-hydroxypropyl)phenol has been explored for its potential to reduce inflammation and oxidative stress in vascular tissues. Preclinical studies have demonstrated that the compound can improve endothelial function and reduce atherosclerotic plaque formation, suggesting its potential use in preventing and treating cardiovascular diseases.

Clinical Trials and Future Directions

To date, several preclinical studies have provided compelling evidence supporting the therapeutic potential of 3-bromo-2-(2-hydroxypropyl)phenol. However, further research is needed to validate these findings in clinical settings. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of the compound in human subjects. These trials aim to determine optimal dosing regimens, assess pharmacokinetic profiles, and identify any potential side effects.

In addition to clinical trials, ongoing research is focused on optimizing the synthesis methods for large-scale production of 3-bromo-2-(2-hydroxypropyl)phenol. Efforts are also being made to develop prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of the compound. These advancements are expected to facilitate its transition from bench to bedside.

Conclusion

3-Bromo-2-(2-hydroxypropyl)phenol (CAS No. 2229145-36-0) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure endows it with strong antioxidant, anti-inflammatory, neuroprotective, anticancer, and cardiovascular protective properties. While further research is needed to fully elucidate its mechanisms of action and clinical efficacy, current findings suggest that this compound holds significant promise for addressing various unmet medical needs. As research progresses, it is anticipated that 3-bromo-2-(2-hydroxypropyl)phenol will play an increasingly important role in drug discovery and development efforts across multiple therapeutic areas.

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